Cas no 1528921-13-2 (Sodium 2,6-dichloro-3-methylbenzene-1-sulfinate)

• Product Name: Sodium 2,6-dichloro-3-methylbenzene-1-sulfinate
• CAS No: 1528921-13-2
• MF: C₇H₅Cl₂NaO₂S
• MW: 247.074169874191
• CID: 6206115
• PubChem ID: 114287158
• Update Time: 2025-10-21

Sodium 2,6-dichloro-3-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• SODIUM2,6-DICHLORO-3-METHYLBENZENE-1-SULFINATE
• 1528921-13-2
• EN300-722691
• SODIUM 2,6-DICHLORO-3-METHYLBENZENE-1-SULFINATE
• Sodium 2,6-dichloro-3-methylbenzene-1-sulfinate

• Inchi： 1S/C7H6Cl2O2S.Na/c1-4-2-3-5(8)7(6(4)9)12(10)11;/h2-3H,1H3,(H,10,11);/q;+1/p-1
• InChI Key： CNPVQFAXGBTYDO-UHFFFAOYSA-M
• SMILES： ClC1C(=C(C=CC=1C)Cl)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.9285002g/mol
• Monoisotopic Mass: 245.9285002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2,6-dichloro-3-methylbenzene-1-sulfinate

Sodium 2,6-Dichloro-3-Methylbenzene-1-Sulfinate: A Comprehensive Overview

Sodium 2,6-dichloro-3-methylbenzene-1-sulfinate, also known by its CAS number 1528921-13-2, is a compound of significant interest in the field of organic chemistry. This compound is a sulfonate ester derivative, characterized by its unique structure that includes a benzene ring substituted with chlorine atoms at positions 2 and 6, a methyl group at position 3, and a sulfinate group at position 1. The sulfinate group (-SO₃Na) plays a crucial role in determining the compound's chemical reactivity and physical properties.

The synthesis of sodium 2,6-dichloro-3-methylbenzene-1-sulfinate typically involves the sulfonation of the corresponding benzene derivative using sulfuric acid or other sulfonating agents. The reaction conditions are carefully controlled to ensure high yields and purity. Recent studies have explored alternative methods, including microwave-assisted synthesis and catalytic processes, which have shown promise in improving efficiency and reducing environmental impact.

In terms of applications, sodium 2,6-dichloro-3-methylbenzene-1-sulfinate is widely used as an intermediate in the production of various organic compounds. Its structure makes it particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. For instance, it has been employed as a key intermediate in the preparation of certain antibiotics and herbicides. The compound's reactivity is further enhanced by its ability to undergo nucleophilic substitution reactions under specific conditions.

Recent research has focused on the optimization of reaction conditions to improve the selectivity and efficiency of reactions involving sodium 2,6-dichloro-3-methylbenzene-1-sulfinate. For example, studies have investigated the use of phase-transfer catalysts to facilitate nucleophilic substitution reactions. These advancements have not only enhanced the practicality of the compound but also opened new avenues for its application in diverse chemical industries.

The physical properties of sodium 2,6-dichloro-3-methylbenzene-1-sulfinate are well-documented. It exists as a white crystalline powder with a melting point around 180°C. The compound is soluble in water and polar solvents but exhibits limited solubility in non-polar solvents due to its sulfonate group. Its stability under various conditions has been extensively studied, with findings indicating that it is stable under normal storage conditions but may decompose under harsh acidic or basic environments.

In terms of safety considerations, handling sodium 2,6-dichloro-3-methylbenzene-1-sulfinate requires adherence to standard laboratory safety protocols. Although it is not classified as a hazardous substance under normal conditions, prolonged exposure to dust or vapors should be avoided. Proper ventilation and protective equipment are recommended during synthesis and handling.

The environmental impact of sodium 2,6-dichloro-3-methylbenzene-1-sulfinate has also been a topic of recent research. Studies have examined its biodegradation potential and toxicity to aquatic organisms. Results suggest that while the compound is not inherently toxic at low concentrations, its impact on ecosystems depends on specific environmental conditions and exposure levels.

In conclusion, sodium 2,6-dichloro-3-methylbenzene-1-sulfinate (CAS No. 1528921-13-2) is a versatile compound with significant applications in organic synthesis. Its unique structure and reactivity make it an invaluable intermediate in various industries. Ongoing research continues to explore new synthetic methods and applications for this compound, underscoring its importance in modern chemistry.